2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide

• IUPAC Name: 2-[1-(4-chlorophenyl)sulfonylpiperidin-2-yl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
• InChI: InChI=1S/C21H23ClN2O5S/c22-15-4-7-18(8-5-15)30(26,27)24-10-2-1-3-17(24)14-21(25)23-16-6-9-19-20(13-16)29-12-11-28-19/h4-9,13,17H,1-3,10-12,14H2,(H,23,25)
• InChI Key: AFTLFSIZMXOZBU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CC(=O)NC2=CC3=C(C=C2)OCCO3)S(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C21H23ClN2O5S
• Molecular Weight: 450.9 g/mol
• CAS No.: 941910-82-3

Description

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups including a sulfonyl group, a piperidinyl group, and a dihydrobenzo[b][1,4]dioxinyl group.

Chemical Reactions Analysis

The chemical reactions involving this compound are not explicitly mentioned in the available resources.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound are not available in the resources.

Scientific Research Applications

Antibacterial Properties

• A study synthesized various derivatives of this compound and found that they exhibited good antibacterial activity against both gram-positive and gram-negative bacteria. These derivatives were shown to be effective inhibitors, particularly against gram-negative strains (Kashif Iqbal et al., 2017).
• Another research synthesized related compounds and evaluated their antibacterial potential, showing moderate inhibitory effects against various bacterial strains (K. Nafeesa et al., 2017).

Enzyme Inhibition and Potential Drug Candidates

• Certain derivatives of the compound were synthesized to evaluate new drug candidates for Alzheimer’s disease. These compounds were tested for enzyme inhibition activity against acetylcholinesterase (AChE) enzyme, suggesting their potential in Alzheimer's treatment (A. Rehman et al., 2018).
• In another study, the synthesized compounds were tested for α-glucosidase and acetylcholinesterase inhibition, showing substantial inhibitory activity against yeast α-glucosidase, indicating their potential use in managing diseases like diabetes (M. Abbasi et al., 2019).

Miscellaneous Applications

• Some studies also explored the utility of similar compounds in areas like antioxidant capacity, anticholinesterase activity, and in the synthesis of novel heterocyclic compounds with potential therapeutic applications (Nurcan Karaman et al., 2016).

Mechanism of Action

The mechanism of action of this compound is not clear from the available resources.

Safety and Hazards

The safety and hazards associated with this compound are not mentioned in the available resources.

Future Directions

The future directions for this compound are not clear from the available resources.